Cas no 7205-45-0 (6-Chloro-3-methyl-3H-imidazo4,5-cpyridine)

6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine is a heterocyclic organic compound featuring a fused imidazole-pyridine core structure. The chloro and methyl substituents enhance its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework offers stability, while the electron-withdrawing chlorine atom facilitates further functionalization, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. This compound is particularly useful in the development of biologically active molecules, including potential kinase inhibitors or antiviral agents. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

6-Chloro-3-methyl-3H-imidazo4,5-cpyridine structure

7205-45-0 structure

Product Name:6-Chloro-3-methyl-3H-imidazo4,5-cpyridine

CAS No:7205-45-0

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD26743555

CID:1036252

PubChem ID:13032383

Update Time:2025-06-07

6-Chloro-3-methyl-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine
- 6-chloro-3-methylimidazo[4,5-c]pyridine
- 1180AC
- FCH2485630
- AX8250842
- CS-0145991
- DTXSID80515783
- BS-17470
- O11573
- 7205-45-0
- MFCD26743555
- AKOS016000859
- DB-124293
- 3H-Imidazo[4,5-c]pyridine, 6-chloro-3-methyl-
- 6-Chloro-3-methyl-3H-imidazo4,5-cpyridine
- MDL： MFCD26743555
- Inchi： 1S/C7H6ClN3/c1-11-4-10-5-2-7(8)9-3-6(5)11/h2-4H,1H3
- InChI Key： IDHQZEYWWYINAQ-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=N1)N(C)C=N2

Computed Properties

Exact Mass: 167.0250249g/mol
Monoisotopic Mass: 167.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7
XLogP3: 1.3

6-Chloro-3-methyl-3H-imidazo4,5-cpyridine Pricemore >>

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